Cas no 209958-56-5 (1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester
• CAS No: 209958-56-5
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• CID: 3904991
• PubChem ID: 18549277
• Update Time: 2025-04-22

1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester
• ethyl 1-(3-broMophenyl)-5-Methyl-1H-pyrazole-3-carboxylate
• DB-170883
• 209958-56-5
• SCHEMBL3831470
• JCVIQZGQEJMZOV-UHFFFAOYSA-N
• DTXSID101151083

• Inchi： 1S/C13H13BrN2O2/c1-3-18-13(17)12-7-9(2)16(15-12)11-6-4-5-10(14)8-11/h4-8H,3H2,1-2H3
• InChI Key： JCVIQZGQEJMZOV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Br)=C2)C(C)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 308.01604Da
• Monoisotopic Mass: 308.01604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų